(4-(4-(1H-imidazol-1-yl)-6-(pyrrolidin-1-yl)-1,3,5-triazin-2-yl)piperazin-1-yl)(thiophen-2-yl)methanone

• IUPAC Name: [4-(4-imidazol-1-yl-6-pyrrolidin-1-yl-1,3,5-triazin-2-yl)piperazin-1-yl]-thiophen-2-ylmethanone
• InChI: InChI=1S/C19H22N8OS/c28-16(15-4-3-13-29-15)24-9-11-26(12-10-24)18-21-17(25-6-1-2-7-25)22-19(23-18)27-8-5-20-14-27/h3-5,8,13-14H,1-2,6-7,9-12H2
• InChI Key: GHFUSKAEYVEGIS-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C2=NC(=NC(=N2)N3C=CN=C3)N4CCN(CC4)C(=O)C5=CC=CS5
• Molecular Formula: C19H22N8OS
• Molecular Weight: 410.5 g/mol

Description

(4-(4-(1H-imidazol-1-yl)-6-(pyrrolidin-1-yl)-1,3,5-triazin-2-yl)piperazin-1-yl)(thiophen-2-yl)methanone is a useful research compound. Its molecular formula is C19H22N8OS and its molecular weight is 410.5. The purity is usually 95%.
BenchChem offers high-quality (4-(4-(1H-imidazol-1-yl)-6-(pyrrolidin-1-yl)-1,3,5-triazin-2-yl)piperazin-1-yl)(thiophen-2-yl)methanone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (4-(4-(1H-imidazol-1-yl)-6-(pyrrolidin-1-yl)-1,3,5-triazin-2-yl)piperazin-1-yl)(thiophen-2-yl)methanone including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticonvulsant Activities

The compound, closely related to the triazine and piperazine families, has been investigated for its potential in the treatment of convulsions. A derivative of this compound, specifically (5-amino-3-phenyl-1, 2, 4-triazin-6-yl)(2-(6-fluorobenzo[d]isoxazol-3-yl) pyrrolidin-1-yl) methanone, demonstrated significant anticonvulsant activities, surpassing the potency of traditional drugs like phenytoin in the maximal electroshock (MES) test. The compound exhibited a high protective index, suggesting its potential as a superior therapeutic agent for seizure management (Malik & Khan, 2014).

Antimicrobial Properties

Derivatives of this chemical structure have shown promising antimicrobial properties. A set of compounds, namely 6-(4-substituted aryl)-2-(3,5-dimethyl-1H-pyrazol-1-yl)imidazo[2,1-b][1,3,4]thiadiazole derivatives, demonstrated significant activity against a range of bacterial and fungal pathogens. The versatility of these compounds in combating various microbial strains highlights their potential in developing new antimicrobial therapies (Syed et al., 2013).

Anticancer Activities

The structural relatives of the compound, particularly piperazine-2,6-dione and 4-(1H-indole-2-carbonyl)piperazine-2,6-dione derivatives, have exhibited promising anticancer activities against various cancer cell lines. This indicates the potential of these compounds in targeted cancer therapies, offering a new avenue for treatment strategies (Kumar et al., 2013).